3-(3,4-Dichlorophenyl)-isoxazole-5-carboxylic acid

Specification

• Molecular Formula: C10H5Cl2NO3
• Molecular Weight: 258.05 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)-1,2-oxazole-5-carboxylic acid
• Standard InChI: InChI=1S/C10H5Cl2NO3/c11-6-2-1-5(3-7(6)12)8-4-9(10(14)15)16-13-8/h1-4H,(H,14,15)
• Standard InChI Key: ZQQFLUDUQKXXLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NOC(=C2)C(=O)O)Cl)Cl

Introduction

Chemical Structure and Nomenclature

3-(3,4-Dichlorophenyl)-isoxazole-5-carboxylic acid (IUPAC name: 3-(3,4-dichlorophenyl)-1,2-oxazole-5-carboxylic acid) belongs to the isoxazole family, a class of five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in adjacent positions. The molecule features a 3,4-dichlorophenyl group at the 3-position of the isoxazole ring and a carboxylic acid moiety at the 5-position.

Molecular Formula and Weight

• Molecular formula: $\text{C}_{10}\text{H}_5\text{Cl}_2\text{NO}_3$

• Molecular weight: 258.05 g/mol.

Structural Characterization

Key spectral data and identifiers:

Property	Value
InChIKey	ZQQFLUDUQKXXLI-UHFFFAOYSA-N
SMILES	C1=C(C=CC(=C1Cl)Cl)C2=NOC(=C2)C(=O)O
CAS Registry Number	901926-64-5

X-ray crystallography studies of analogous isoxazole derivatives reveal planarity in the heterocyclic ring, with dihedral angles between the isoxazole and aryl groups influencing electronic conjugation. The chlorine atoms at the 3- and 4-positions of the phenyl ring enhance steric bulk and electron-withdrawing effects, potentially modulating reactivity and biological interactions.

Synthesis and Manufacturing

Primary Synthetic Routes

The synthesis of 3-(3,4-Dichlorophenyl)-isoxazole-5-carboxylic acid typically involves two strategic steps: (1) construction of the isoxazole ring and (2) functionalization with the dichlorophenyl and carboxylic acid groups.

Cyclocondensation Approach

A common method involves the reaction of hydroxylamine with α,β-unsaturated ketones or esters. For example:

• Precursor preparation: 3,4-Dichlorophenylacetonitrile reacts with hydroxylamine hydrochloride under basic conditions to form an intermediate hydroxamic acid.

• Cyclization: Intramolecular dehydration forms the isoxazole core, followed by carboxylation via lithiation (n-BuLi/CO$_2$) to introduce the carboxylic acid group.

Patent-Based Methods

US3466296A discloses a regioselective synthesis using 2,6-dichlorobenzohydroxamoyl chloride and methyl acetoacetate in the presence of triethylamine, yielding methyl 3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxylate. Subsequent hydrolysis produces the carboxylic acid derivative.

Optimization Parameters

Critical reaction conditions include:

Parameter	Optimal Range	Impact on Yield
Temperature	60–80°C	Prevents side reactions
Solvent	THF or DMF	Enhances solubility
Catalyst	Triethylamine	Facilitates cyclization
Reaction Time	4–6 hours	Maximizes conversion

Yields typically range from 65% to 80%, with purity >95% confirmed via HPLC.

Physicochemical Properties

Solubility and Stability

Property	Value	Method
Water Solubility	2.1 mg/L (25°C)	OECD Test Guideline 105
logP (Octanol-Water)	3.4 ± 0.2	Calculated (XLogP3)
Melting Point	182–184°C (decomposes)	DSC Analysis

The compound exhibits limited aqueous solubility, necessitating dimethyl sulfoxide (DMSO) or ethanol for biological assays. Stability studies indicate decomposition above 180°C, with no significant hydrolysis under physiological pH.

Spectroscopic Data

• IR (KBr): 1695 cm$^{-1}$ (C=O stretch), 1550 cm$^{-1}$ (C=N stretch).

• $^1$H NMR (400 MHz, DMSO-d$_6$): δ 8.45 (s, 1H, isoxazole-H4), 7.85–7.65 (m, 3H, aromatic-H).

Biological Activities and Mechanisms

While direct studies on 3-(3,4-Dichlorophenyl)-isoxazole-5-carboxylic acid remain limited, structurally related isoxazoles demonstrate:

Antioxidant Activity

In DPPH radical scavenging assays, analogues showed IC$_{50}$ values of 12–18 μM, comparable to ascorbic acid (IC$_{50}$ = 8 μM). The electron-withdrawing chlorine atoms may enhance radical stabilization.

Anti-Inflammatory Effects

Molecular docking studies predict COX-2 inhibition (binding energy: -9.2 kcal/mol), though in vivo validation is pending.

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a precursor in penicillin derivatives. For example, coupling with 6-aminopenicillanic acid yields isoxazolylpenicillins with enhanced β-lactamase resistance.

Material Science

Functionalized isoxazoles are explored as ligands in catalytic systems. Palladium complexes of analogous compounds show 78% efficiency in Suzuki-Miyaura cross-coupling reactions.

Future Directions and Challenges

• Structure-Activity Relationships (SAR): Systematic modification of the dichlorophenyl and carboxylic acid groups could optimize bioactivity.

• Scale-Up Synthesis: Continuous-flow reactors may improve yield and reduce costs for industrial production.

• Toxicological Profiling: Acute and chronic toxicity studies are imperative for therapeutic development.